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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757

An In-depth Technical Guide to the Material Safety of 1,2-Epoxyhexane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 1,2-
Epoxyhexane (CAS Number: 1436-34-6), a vital reagent and intermediate in organic synthesis
and pharmaceutical development.[1] Adherence to strict safety protocols is imperative when
handling this compound due to its hazardous properties. This guide synthesizes critical data
from material safety data sheets (MSDS) and presents it in a clear and accessible format to
ensure safe laboratory practices.

Chemical Identification

1,2-Epoxyhexane is a colorless liquid.[1][2][3] It is also known by several synonyms, including
1,2-Hexene oxide and n-Butyloxirane.[2][3][4]
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Identifier Value

CAS Number 1436-34-6[2][3][41[5][6][7]
EC Number 215-864-6[3][5][6][7]
Molecular Formula CeH120[2][3][S][6][7][8]
Molecular Weight 100.16 g/mol [2][3][5][6][7]
UN Number 1993[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,2-Epoxyhexane is fundamental to its
safe handling and storage. It is a highly flammable liquid and vapor.[3][9][7][8][10][11][12]

Property Value

Appearance Colorless liquid[1][2][3]

Boiling Point 118-120 °C[1][2][3][4][6][13]

Density 0.831 - 0.833 g/mL at 20-25 °C[2][6][13]
Flash Point 15 °C (59 °R)[3][4][7]

Refractive Index 1.406[3][6][13]

Solubility Difficult to mix with water; soluble in many

organic solvents[2]

Hazard Identification and Classification

1,2-Epoxyhexane is classified as a hazardous chemical.[4] The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides a clear framework for
understanding its potential dangers.
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Hazard Class GHS Category
Flammable Liquids Category 2[4][7][8]
Acute Toxicity, Oral Category 4[7][8]
Skin Irritation Category 2[7][8]
Eye Irritation Category 2[7][8]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[4][7][8]

Carcinogenicity Suspected of causing cancer[10]

Hazard Statements (H-phrases):

H225: Highly flammable liquid and vapour.[7][8][10][11][12]
e H302: Harmful if swallowed.[7][8][10][11][12]

e H315: Causes skin irritation.[3][7][8][10]

e H317: May cause an allergic skin reaction.[10]

o H319: Causes serious eye irritation.[3][7][8][10]

o H335: May cause respiratory irritation.[3][7][10]

H351: Suspected of causing cancer.[10]
Signal Word: Danger[7][8]

Experimental Protocols: Safety and Handling

While detailed toxicological experimental protocols are not available in standard MSDS, the
following protocols for safe handling, storage, and emergency response are mandated.

Personal Protective Equipment (PPE) and Engineering
Controls
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A risk assessment should be conducted before handling 1,2-Epoxyhexane to determine the

appropriate PPE.

Select appropriate PPE

\

/

Personal Protective Equipment (PPE) Protocol

Handling 1,2-Epoxyhexane

Ensure adequate ventilation
(Fume hood recommended)

Y

\ 4

Y

Wear suitable gloves

Wear eye and face protection
(Safety glasses, face shield)

Wear protective clothing
(Lab coat)

Y

Y

-

»-( Proceed with handling <&

Work complete

N

ventilatiion

If inadequate

Use respirator if ventilation is inadequate
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Caption: Personal Protective Equipment (PPE) workflow for handling 1,2-Epoxyhexane.

Handling and Storage

e Avoid contact with skin, eyes, and clothing.[4][10]
e Do not breathe vapors or mist.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4][5][10][11] No
smoking.[3][5][10][11]

» Use explosion-proof electrical, ventilating, and lighting equipment.[4][5][10]

o Take precautionary measures against static discharge.[3][4][11] Ground and bond containers
and receiving equipment.[4][5][10][11]

e Store in a cool, dry, and well-ventilated area in a tightly closed container.[5][10][11]
Recommended storage temperature is 2-8°C.[2][6][13]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[4]
Seek medical attention.[3][10]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes.[4][10] Seek medical attention if

irritation occurs.[10]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Get medical attention.[4]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Call a physician or poison

control center immediately.[4][5]

Accidental Release Measures

A clear workflow should be followed to manage spills effectively.

© 2025 BenchChem. All rights reserved.
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Accidental Release Workflow

Spill of 1,2-Epoxyhexane Detected

[Evacuate personnel to a safe area]

Remove all sources of ignition

:

Ensure adequate ventilation

:

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

:

Collect absorbed material using non-sparking tools

:

Place in a suitable, closed container for disposal

[ Decontaminate the area]

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 1,2-Epoxyhexane.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: The liquid and vapor are highly flammable.[10] Vapors may travel to a
source of ignition and flash back. Containers may explode when heated.[10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5]

Toxicological Information

While comprehensive toxicological studies require access to specialized databases, the GHS
classification indicates that 1,2-Epoxyhexane is harmful if swallowed and causes skin, eye,
and respiratory irritation.[3][8][10] It is also suspected of causing cancer.[10] The primary target
organ for single-exposure toxicity is the respiratory system.[4][7]

Disposal Considerations

Dispose of 1,2-Epoxyhexane and its container as hazardous waste in accordance with local,
regional, and national regulations.[3] Do not allow the product to enter drains.[5]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) from the supplier before
handling 1,2-Epoxyhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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